Cas no 28682-31-7 (Propanoic acid,2-(1H-indazol-5-yloxy)-2-methyl-)

• Product Name: Propanoic acid,2-(1H-indazol-5-yloxy)-2-methyl-
• CAS No: 28682-31-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 269304
• PubChem ID: 206765
• Update Time: 2025-04-19

Propanoic acid,2-(1H-indazol-5-yloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(1H-indazol-5-yloxy)-2-methyl-
• 2-(1H-Indazol-5-yloxy)-2-methylpropanoic acid
• 2-(1(2)H-indazol-5-yloxy)-2-methyl-propionic acid
• 2-(5'-Indazolyloxy)-2-methyl-propionsaeure
• 2-Methyl-2-(5'-indazolyloxy)propionsaeure
• AC1L4HA0
• Acide (indazolyl-5' oxy)-2 methyl-2 propionique
• Acide (indazolyl-5' oxy)-2 methyl-2 propionique [French]
• LS-121509
• 28682-31-7
• DTXSID20182837
• Propanoic acid, 2-(1H-indazol-5-yloxy)-2-methyl-

• Inchi： 1S/C11H12N2O3/c1-11(2,10(14)15)16-8-3-4-9-7(5-8)6-12-13-9/h3-6H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： DUEHBTSRNCSREX-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=NN2)C=1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 433.7°Cat760mmHg
• Flash Point: 216.1°C
• Refractive Index: 1.638
• PSA: 75.21